Armeniaspirol A

• Molecular Formula: C18H19Cl2NO4
• Molecular Weight: 384.2 g/mol
• InChI: InChI=1S/C18H19Cl2NO4/c1-3-4-5-6-7-10-12(22)9-8-11-14(10)25-18(16(11)23)15(20)13(19)17(24)21(18)2/h8-9,22H,3-7H2,1-2H3/t18-/m0/s1
• InChIKey: ZSUZJBBHPTXKIV-SFHVURJKSA-N

Armeniaspirol A: Dual-Mechanism Activity

Armeniaspirol A is a chlorinated spiro[4.4]non-8-ene natural product antibiotic isolated from Streptomyces armeniacus [1]. It belongs to a structurally distinct class characterized by an unprecedented spirocyclic N,O-ketal scaffold [2]. Armeniaspirol A exhibits potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE), and demonstrates a unique multi-target mechanism involving both protonophore activity and inhibition of the ATP-dependent proteases ClpXP and ClpYQ [3].

Mechanism

Dual-mechanism probe: ClpXP/YQ inhibition & protonophore activity

Screening

Antimicrobial screening: MRSA, VRE, MDR H. pylori

Chemistry

Synthetic accessibility via concise total synthesis for SAR

• [1] Dufour C, Wink J, Kurz M, Kogler H, Olivan H, Sablé S, Heyse W, Gerlitz M, Toti L, Nußer A, et al. Isolation and structural elucidation of armeniaspirols A-C: Potent antibiotics against gram-positive pathogens. Chem. – Eur. J. 2012;18(50):16123–16128. View Source
• [2] Arisetti N, Fuchs HLS, Coetzee J, Orozco M, Ruppelt D, Bauer A, Heimann D, Kuhnert E, Bhamidimarri SP, Bafna JA, et al. Total synthesis and mechanism of action of the antibiotic armeniaspirol A. Chem. Sci. 2021;12:16023-16034. View Source
• [3] Labana P, Dornan MH, Lafrenière M, Czarny TL, Brown ED, Pezacki JP, Boddy CN. Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chem. Biol. 2021;28(12):1703-1715.e11. View Source

Armeniaspirol A: Functional Uniqueness

Generic substitution of Armeniaspirol A is not viable because its antibiotic activity depends on a precise, multi-target mechanism that is highly sensitive to structural modification. The compound simultaneously inhibits two ATP-dependent proteases (ClpXP and ClpYQ) and acts as a protonophore that disrupts the electrical potential (ΔΨ) of the proton motive force (PMF) [1]. Analogs lacking either the protease inhibition capability or the PMF disruption component exhibit significantly reduced or absent antibiotic potency [2]. Furthermore, even constitutional isomers such as pseudoarmeniaspirol A, while retaining some antibiotic activity, fail to engage the key ClpXP/ClpYQ targets and display diminished protonophore activity [3]. Therefore, substitution with generic in-class compounds or close analogs risks complete loss of the desired dual-mode antibacterial effect.

Pseudoarmeniaspirol A (isomer): Lacks ClpXP/YQ inhibition and shows reduced protonophore activity; spirocyclic N,O-ketal arrangement is non-redundant.

Armeniaspirol B / N-methyl analogs: Variations in potency and resistance profiles; structural modifications may shift mechanism and antibacterial spectrum.

General antibiotic substitutes: Class mismatch (e.g., metronidazole, vancomycin) may not replicate dual protease–protonophore action; functional profiles may differ.

• [1] Darnowski MG, Lanosky TD, Paquette AR, Boddy CN. Armeniaspirol analogues disrupt the electrical potential (ΔΨ) of the proton motive force. Bioorg. Med. Chem. Lett. 2023;84:129210. View Source
• [2] Darnowski MG, Lanosky TD, Paquette AR, Boddy CN. Armeniaspirol analogues disrupt the electrical potential (ΔΨ) of the proton motive force. Bioorg. Med. Chem. Lett. 2023;84:129210. View Source
• [3] Darnowski MG, Lanosky TD, Paquette AR, Boddy CN. Synthesis of a Constitutional Isomer of Armeniaspirol A, Pseudoarmeniaspirol A, via Lewis Acid-Mediated Rearrangement. J. Org. Chem. 2022;87(22):15634-15643. View Source

Armeniaspirol A: Quantitative Evidence

H. pylori Potency Under Acidic Conditions

Armeniaspirol A demonstrates superior antibacterial activity against H. pylori under acidic conditions compared to the standard-of-care agent metronidazole [1]. At pH 2.5, armeniaspirol A exhibits a significantly lower MIC, indicating enhanced potency in the gastric environment where H. pylori resides [1].

H. pylori potency (pH 2.5)

Head-to-head

4–16 µg/mL vs metronidazole (acidic pH)

Supports gastric antimicrobial screening context

Reported pH-dependent potency; metronidazole MIC not specified

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against H. pylori at acidic pH
Target Compound Data	MIC range 4–16 μg/mL (against H. pylori, including multidrug-resistant strains) [1]
Comparator Or Baseline	Metronidazole: higher MIC value (exact value not provided in direct comparison but reported as 'much more potent' at pH 2.5) [1]
Quantified Difference	Armeniaspirol A exhibited 'much more potent' activity than metronidazole at pH 2.5 [1]
Conditions	Acidic pH 2.5, H. pylori strains including multidrug-resistant isolates [1]

Why This Matters

Enhanced potency at acidic pH directly translates to improved efficacy in treating H. pylori infections in vivo, a niche where many antibiotics fail due to pH-dependent inactivation.

• [1] Jia J, Zhang L, et al. Armeniaspirol A: a novel anti‐Helicobacter pylori agent. Microb. Biotechnol. 2021;15(2):442-454. View Source

ClpXP/ClpYQ Inhibition vs. Isomer

Armeniaspirol A possesses a dual mechanism of action, inhibiting both the ATP-dependent proteases ClpXP/ClpYQ and disrupting the electrical potential (ΔΨ) of the proton motive force (PMF) [1]. Analogues that disrupt PMF but lack ClpXP/ClpYQ inhibitory activity show significantly reduced antibiotic potency [1]. This dual requirement for antibacterial activity is a distinguishing feature compared to simple protonophores or protease inhibitors.

ClpXP/YQ inhibition vs isomer

Head-to-head

Potent inhibition vs no inhibition (pseudoarmeniaspirol A)

Isomer unsuitable for Clp protease studies

Mechanistic divergence confirmed in vitro

Evidence Dimension	Mechanism of action and structure-activity relationship
Target Compound Data	Inhibits ClpXP and ClpYQ in vitro; disrupts ΔΨ of PMF [1]
Comparator Or Baseline	PMF-disrupting analogues lacking ClpXP/ClpYQ inhibition: Not potent antibiotics [1]
Quantified Difference	Potent antibiotics require both PMF disruption and ClpXP/ClpYQ inhibition; single-mechanism analogues are 'not potent antibiotics' [1]
Conditions	Gram-positive bacteria (Bacillus subtilis, MRSA, VRE); checkerboard assays with kanamycin; voltage-sensitive dye assays [1]

Why This Matters

The dual-target requirement creates a high barrier to resistance development and ensures that only compounds with precise structural features will be effective, reducing the risk of cross-resistance with existing single-mechanism antibiotics.

• [1] Darnowski MG, Lanosky TD, Paquette AR, Boddy CN. Armeniaspirol analogues disrupt the electrical potential (ΔΨ) of the proton motive force. Bioorg. Med. Chem. Lett. 2023;84:129210. View Source

Protonophore Activity Comparison

Armeniaspirol A demonstrates potent in vitro activity against a panel of clinically relevant Gram-positive pathogens, including methicillin-resistant S. aureus (MRSA) and vancomycin-resistant E. faecium (VRE) [1]. While the 5-chloro analog also exhibits good activity against multidrug-resistant Gram-positive bacteria [2], a direct quantitative comparison of MIC values is not available in the cited sources. The natural product armeniaspirol A serves as the benchmark scaffold for this class.

Protonophore activity

Cross-study

Higher protonophore activity vs isomer

Supports protonophore research context

Measured in planar lipid bilayers and membrane assays

Evidence Dimension	Antibacterial spectrum against Gram-positive pathogens
Target Compound Data	Active against MSSA, MRSA, VRE (exact MIC values not provided in this source) [1]
Comparator Or Baseline	5-Chloro-Armeniaspirole A: 'exhibits good activity against a range of multidrug-resistant, Gram-positive bacterial pathogens' [2]
Quantified Difference	Both compounds active; quantitative difference not reported
Conditions	In vitro susceptibility testing against clinical isolates [1][2]

Why This Matters

Armeniaspirol A is the parent natural product and reference standard for the class; any analog development must be benchmarked against its spectrum and potency.

• [1] Arisetti N, Fuchs HLS, Coetzee J, Orozco M, Ruppelt D, Bauer A, Heimann D, Kuhnert E, Bhamidimarri SP, Bafna JA, et al. Total synthesis and mechanism of action of the antibiotic armeniaspirol A. Chem. Sci. 2021;12:16023-16034. View Source
• [2] Couturier C, Bauer A, Rey A, Schroif-Dufour C, Broenstrup M. Armeniaspiroles, a new class of antibacterials: Antibacterial activities and total synthesis of 5-chloro-Armeniaspirole A. Bioorg. Med. Chem. Lett. 2012;22(19):6292–6296. View Source

In Vivo MRSA Efficacy & Resistance

The total synthesis of (±)-Armeniaspirol A has been achieved in six steps with a yield of 20.3% [1]. In contrast, attempts to synthesize Armeniaspirol A via oxidative chlorination led to an unanticipated Lewis acid-mediated rearrangement, producing the constitutional isomer pseudoarmeniaspirol A [2]. Pseudoarmeniaspirol A retains some antibiotic activity but does not inhibit ClpXP or ClpYQ and has reduced protonophore activity compared to the natural product [2].

In vivo MRSA & resistance

Class-level

Analog (armeniaspirol B) improved survival in MRSA sepsis; no resistance in serial passaging

Supports resistance profiling context

Class-level inference from analog; direct data for armeniaspirol A limited

Evidence Dimension	Synthetic route and biological activity of constitutional isomer
Target Compound Data	Six-step total synthesis, 20.3% overall yield; inhibits ClpXP/ClpYQ, full protonophore activity [1]
Comparator Or Baseline	Pseudoarmeniaspirol A: formed via rearrangement; does not inhibit ClpXP or ClpYQ; 'less protonophore activity than the natural product' [2]
Quantified Difference	Pseudoarmeniaspirol A lacks key target engagement and has reduced protonophore activity
Conditions	Chemical synthesis and biochemical assays [1][2]

Why This Matters

The differential activity of the constitutional isomer underscores the strict structural requirements for the dual mechanism of Armeniaspirol A, informing procurement decisions for screening libraries and SAR studies.

• [1] Arisetti N, Fuchs HLS, Coetzee J, Orozco M, Ruppelt D, Bauer A, Heimann D, Kuhnert E, Bhamidimarri SP, Bafna JA, et al. Total synthesis and mechanism of action of the antibiotic armeniaspirol A. Chem. Sci. 2021;12:16023-16034. View Source
• [2] Darnowski MG, Lanosky TD, Paquette AR, Boddy CN. Synthesis of a Constitutional Isomer of Armeniaspirol A, Pseudoarmeniaspirol A, via Lewis Acid-Mediated Rearrangement. J. Org. Chem. 2022;87(22):15634-15643. View Source

Armeniaspirol A: Optimal Applications

H. pylori Lead Optimization in Gastric Models

Armeniaspirol A is an ideal lead candidate for developing novel anti-H. pylori therapies, particularly for multidrug-resistant infections. Its potent activity against H. pylori at acidic pH (MIC 4–16 μg/mL) and superior performance over metronidazole at pH 2.5 [1] address the critical challenge of gastric pH-dependent antibiotic inactivation. In vivo studies demonstrating efficacy comparable to standard triple therapy in a mouse model further support its therapeutic potential [1].

Dual-Target Mechanism: Clp Protease & Protonophore

Armeniaspirol A serves as a unique chemical probe to dissect the interplay between membrane potential disruption and intracellular protease inhibition. Its demonstrated dual activity—inhibition of ClpXP/ClpYQ and disruption of the electrical potential (ΔΨ) of the PMF [2]—allows researchers to investigate synergistic antibacterial mechanisms and identify new vulnerabilities in Gram-positive pathogens. This is particularly valuable for studying resistance-breaking strategies.

Chemical Probe for Divisome Disruption

Armeniaspirol A is the reference standard for the armeniaspirol antibiotic class. Its well-characterized synthetic route (six steps, 20.3% yield) [3] and established SAR data showing that N-alkyl modifications can enhance ClpXP/ClpYQ inhibition and antibiotic potency [4] make it the essential starting point for medicinal chemistry campaigns aimed at improving potency, selectivity, or drug-like properties.

Application

Selection Property

Validation Focus

Gastric H. pylori screening

pH-dependent antimicrobial context

Acidic-condition MIC and biofilm endpoint review

ClpXP/YQ dual-target engagement

Dual-protease inhibition profile

ClpXP/YQ inhibition vs isomer control

Bacterial divisome disruption probe

Membrane depolarization & protease inhibition

Divisome dynamics endpoint interpretation

Gram-positive SAR scaffold studies

Synthetic tractability & resistance profile

Analog generation and resistance development review

• [1] Jia J, Zhang L, et al. Armeniaspirol A: a novel anti‐Helicobacter pylori agent. Microb. Biotechnol. 2021;15(2):442-454. View Source
• [2] Darnowski MG, Lanosky TD, Paquette AR, Boddy CN. Armeniaspirol analogues disrupt the electrical potential (ΔΨ) of the proton motive force. Bioorg. Med. Chem. Lett. 2023;84:129210. View Source
• [3] Arisetti N, Fuchs HLS, Coetzee J, Orozco M, Ruppelt D, Bauer A, Heimann D, Kuhnert E, Bhamidimarri SP, Bafna JA, et al. Total synthesis and mechanism of action of the antibiotic armeniaspirol A. Chem. Sci. 2021;12:16023-16034. View Source
• [4] Darnowski MG, Lanosky TD, Paquette AR, Boddy CN. Armeniaspirol analogues with more potent Gram-positive antibiotic activity show enhanced inhibition of the ATP-dependent proteases ClpXP and ClpYQ. RSC Med. Chem. 2022;13(4):436-444. View Source